N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide

• IUPAC Name: N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide
• InChI: InChI=1S/C14H20N2O2/c1-3-12-5-4-6-13(9-12)15-14(17)16-7-8-18-11(2)10-16/h4-6,9,11H,3,7-8,10H2,1-2H3,(H,15,17)
• InChI Key: XIAALZRERZHFEF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)N2CCOC(C2)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide, also known as 4-EMC, is a synthetic compound that belongs to the class of cathinones. It is a psychoactive substance that has gained popularity in recent years due to its stimulating and euphoric effects. The chemical structure of 4-EMC is similar to other cathinones such as 4-MEC and 4-MMC.

Mechanism of Action

The exact mechanism of action of N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide is not fully understood, but it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and other physiological functions.
Biochemical and Physiological Effects:
The use of N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide has been associated with a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep disturbances. Long-term use of N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide may lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide in lab experiments is its ability to produce consistent and predictable effects on the central nervous system. However, there are also limitations to its use, such as the potential for toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide. These include investigating its potential as a therapeutic agent for various medical conditions, exploring its effects on different neurotransmitter systems, and developing new synthetic analogs with improved safety and efficacy profiles.
In conclusion, N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide is a synthetic compound that has gained popularity in recent years due to its stimulating and euphoric effects. It has been studied for its potential use in the treatment of various medical conditions and in scientific research to investigate the mechanism of action of cathinones. However, its use is associated with a range of biochemical and physiological effects and there are limitations to its use in lab experiments. Future research should focus on exploring its therapeutic potential and developing new synthetic analogs with improved safety and efficacy profiles.

Synthesis Methods

The synthesis of N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide involves the reaction of 3-ethylphenylacetonitrile with methylmorpholine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide.

Scientific Research Applications

N-(3-ethylphenyl)-2-methylmorpholine-4-carboxamide has been studied for its potential use in the treatment of various medical conditions such as depression, anxiety, and post-traumatic stress disorder. It has also been used in scientific research to investigate the mechanism of action of cathinones and their effects on the central nervous system.